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Compound of Interest

Compound Name: AGI-6780

Cat. No.: B605237 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides a comprehensive

overview of the proper disposal procedures for AGI-6780, a potent and selective inhibitor of the

IDH2 R140Q mutant. Adherence to these guidelines is crucial for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions
Before handling AGI-6780, it is essential to consult the Safety Data Sheet (SDS) provided by

the manufacturer. While specific disposal instructions are found in Section 13 of the SDS, the

following general precautions should always be observed:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of contact, rinse the

affected area immediately with plenty of water.

Avoid Inhalation and Ingestion: Do not breathe dust. Handle the compound in a well-

ventilated area or under a chemical fume hood.
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A clear understanding of the chemical and physical properties of AGI-6780 is fundamental for

its safe handling and disposal. The following table summarizes key quantitative data.

Property Value

CAS Number 1432660-47-3

Molecular Formula C₂₁H₁₈F₃N₃O₃S₂

Molecular Weight 481.51 g/mol

Appearance White to off-white solid powder

Solubility

DMSO: ≥ 29 mg/mL (60.23 mM) DMF: 30

mg/mL Ethanol: 5 mg/mL Water: < 0.1 mg/mL

(insoluble)

Storage Temperature -20°C

Step-by-Step Disposal Procedures for AGI-6780
As AGI-6780 is a solid, non-volatile research chemical, its disposal should follow standard

laboratory procedures for solid chemical waste. The primary method of disposal is to treat it as

hazardous chemical waste and arrange for its collection by a licensed environmental waste

disposal service.

1. Waste Identification and Segregation:

Treat all AGI-6780 waste, including empty containers and contaminated lab supplies (e.g.,

gloves, wipes), as chemical waste.

Do not mix AGI-6780 waste with other waste streams, such as sharps, biohazards, or

radioactive waste, unless it is a designated mixed waste.

Keep solid and liquid waste separate.

2. Waste Collection and Containment:

Solid Waste: Collect unused or waste AGI-6780 powder in its original container or a clearly

labeled, sealed, and compatible waste container.
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Contaminated Materials: Place any lab supplies contaminated with AGI-6780 (e.g., weighing

paper, gloves, pipette tips) into a designated, sealed plastic bag or container labeled as

"Hazardous Waste" and listing the chemical name.

Ensure all waste containers are in good condition and securely sealed to prevent leaks or

spills.

3. Labeling:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "AGI-
6780".

Include the date when the waste was first added to the container.

4. Storage:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

This area should be under the control of laboratory personnel and away from general

laboratory traffic.

Ensure secondary containment is in place to capture any potential leaks.

5. Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste disposal contractor.

Do not dispose of AGI-6780 down the drain or in the regular trash.

Disposal of Empty Containers:

Empty containers that once held AGI-6780 should also be treated as hazardous waste and

disposed of through the chemical waste stream, as they may contain residual amounts of the

chemical.
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Experimental Workflow: AGI-6780 Disposal
The following diagram illustrates the general workflow for the proper disposal of AGI-6780 from

the point of generation to final disposal.
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AGI-6780 Disposal Workflow

This guide provides essential information for the safe and proper disposal of AGI-6780. By

adhering to these procedures, you contribute to a safer research environment and ensure

compliance with environmental regulations. Always prioritize consulting the specific Safety Data

Sheet (SDS) for AGI-6780 before handling and disposal.

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of AGI-6780].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605237#agi-6780-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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